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Current EU Regulatory Status of Bupirimate

Bupirimate is currently approved for use as a fungicide in the European Union. The key regulatory details

are summarized in the table below.

Approval . Expiry of Candidate for Substitution FRAC
Date of Inclusion )

Status Inclusion (CfS) Code

Approved [1] Not specified in January 31, 2027 No [1] 8 [1]
results [1]

This information is sourced from the EU Pesticides Database, which provides the official status of active
substances [1]. Bupirimate is a pyrimidine fungicide with systemic, curative, and protectant action,
primarily used to control powdery mildew in a variety of crops including apples, strawberries, and courgettes

[1].

Analytical Methodology for Bupirimate Residues
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For an in-depth technical guide, the following validated experimental protocol for determining bupirimate
and its metabolite (ethirimol) in cucumbers is highly relevant. This method can be adapted for various plant

matrices.

The workflow below illustrates the key steps in the sample preparation and analysis process:

(Sample Preparatior)

(Homogenize 10g sample]

Extract with acidified acetonitrile

(2% acetic acid)

Salting-out Partitioning
Add MgSO0a4, NaCl

DSPE Cleanup
With PSA and GCB sorbents

Analysis via HPLC-MS/MS

(Data Analysis & Quantificatior)

Click to download full resolution via product page

Figure 1: Experimental workflow for the analysis of bupirimate residues in food commodities.
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Detailed Protocol: QUEChERS Extraction and HPLC-MS/MS
Analysis

This methodology is based on a 2025 study and follows a modified QuUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) procedure [2] [3].

e Field Trials & Sampling: Supervised field trials are conducted following Good Agricultural Practices
(GAP). Samples are collected at designated intervals post-application, homogenized, and stored at <
-18°C until analysis [3].

e Extraction:

o Weigh 10.00 + 0.01 g of homogenized sample into a 50 mL centrifuge tube.

o Add 10 mL of acidified acetonitrile (2% acetic acid, viv) [3].

o Shake vigorously for a set period to ensure proper extraction.

¢ Partitioning & Cleanup (d-SPE):

o Add salts like magnesium sulfate (MgS0Oa4) and sodium chloride (NacCl) to the tube to induce
phase separation between the organic (acetonitrile) and aqueous layers [2] [3].

o Centrifuge the mixture.

o Transfer an aliquot of the upper acetonitrile layer to a dispersive Solid-Phase Extraction (d-
SPE) tube containing sorbents such as Primary Secondary Amine (PSA) and Graphitized
Carbon Black (GCB). These sorbents remove co-extracted compounds like fatty acids and
pigments [2] [3].

e Analysis & Quantification:

o Analyze the purified extract using High-Performance Liquid Chromatography-Tandem Mass
Spectrometry (HPLC-MS/MS) [3].

o The method is validated with excellent recovery rates (85-103%) and low relative standard
deviations (RSD < 4.8%), confirming its accuracy and precision [3].

e Metabolite Tracking: For dietary risk assessment, residues are defined as the sum of bupirimate
and its metabolite, ethirimol [3].

Important Safety and Regulatory Context

e Listed as a "Forever Chemical" and Suspected Carcinogen: According to the Pesticide Properties
Database (PPDB), bupirimate is flagged as a "forever chemical" and is considered a suspected
carcinogen based on specific hazard criteria [1]. Furthermore, the Pesticide Action Network (PAN)
Europe includes bupirimate on its list of EU-approved pesticides suspected of causing cancer [4].
This classification highlights the importance of ongoing regulatory review and strict adherence to
safety standards.
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e EU Regulatory Framework: The approval of all pesticides in the EU is governed by Regulation (EC)
No 1107/2009. Maximum Residue Levels (MRLS) for pesticides in food are established under
Regulation (EC) No 396/2005 [5]. This framework ensures a high level of protection for human
health and the environment.

Summary

Bupirimate remains an approved fungicide in the EU until January 31, 2027, and is not currently a
Candidate for Substitution. The analytical methodology for monitoring its residues, particularly the

QuEChERS extraction combined with LC-MS/MS analysis, is a robust and widely accepted standard.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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